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Compound of Interest

Compound Name:
1-Methyl-2-oxopyrrolidine-4-

carboxamidine Hydrochloride

Cat. No.: B582514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on 1-Methyl-2-oxopyrrolidine-4-carboxamidine
Hydrochloride is limited. This document provides a preliminary guide based on its known

chemical properties and extrapolates potential synthesis routes, biological activities, and

experimental protocols from structurally related compounds to facilitate future research

endeavors. The quantitative data and specific experimental details presented herein are

hypothetical and for illustrative purposes.

Introduction
The pyrrolidine ring is a five-membered nitrogen-containing heterocycle that serves as a

versatile scaffold in medicinal chemistry. Its prevalence in natural products and synthetic drugs

highlights its importance as a pharmacophore.[1] Pyrrolidine derivatives exhibit a wide range of

biological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant

properties.[1][2][3] The 2-oxopyrrolidine (or pyroglutamic acid) substructure, in particular, is a

key component of numerous bioactive molecules.

This guide focuses on the preliminary research of 1-Methyl-2-oxopyrrolidine-4-
carboxamidine Hydrochloride, a specific derivative for which detailed public data is scarce.

By examining its chemical structure and drawing parallels with related compounds, we can

propose potential avenues for its synthesis and biological investigation.
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Chemical Properties
Based on information from chemical suppliers, the fundamental properties of 1-Methyl-2-
oxopyrrolidine-4-carboxamidine Hydrochloride have been compiled.

Property Value Reference

CAS Number 1272756-18-9 [4][5]

Molecular Formula C₆H₁₂ClN₃O [4][5]

Molecular Weight 177.63 g/mol [5][6]

Purity ≥95% [4][5]

Synonyms

3-Pyrrolidinecarboximidamide,

1-methyl-5-oxo-, hydrochloride

(1:1)

[4]

Hypothetical Synthesis Pathway
A plausible synthetic route for 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride
can be conceptualized starting from commercially available precursors. The following multi-step

synthesis is proposed based on established organic chemistry reactions for forming

pyrrolidinone rings and converting nitriles to amidines.
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Step 1: Michael Addition

Step 2: Amidation

Step 3: Dehydration to Nitrile

Step 4: Pinner Reaction (Amidine Synthesis)

Step 5: Salt Formation

Itaconic Acid

1-Methyl-5-oxopyrrolidine-3-carboxylic acid

Heat in H2O

Methylamine

1-Methyl-5-oxopyrrolidine-3-carboxylic acid

1-Methyl-5-oxopyrrolidine-3-carboxamide

SOCl2, then NH3

1-Methyl-5-oxopyrrolidine-3-carboxamide

1-Methyl-5-oxopyrrolidine-3-carbonitrile

Trifluoroacetic Anhydride

1-Methyl-5-oxopyrrolidine-3-carbonitrile

1-Methyl-2-oxopyrrolidine-4-carboxamidine

1. HCl, EtOH
2. NH3

1-Methyl-2-oxopyrrolidine-4-carboxamidine

1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride

HCl in Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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